Cas no 2199301-81-8 (3-(1,3-thiazol-2-yloxy)-1-azabicyclo2.2.2octane)

• Product Name: 3-(1,3-thiazol-2-yloxy)-1-azabicyclo2.2.2octane
• CAS No: 2199301-81-8
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 5325511
• Update Time: 2025-06-08

3-(1,3-thiazol-2-yloxy)-1-azabicyclo2.2.2octane Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane, 3-(2-thiazolyloxy)-
• 3-(1,3-thiazol-2-yloxy)-1-azabicyclo2.2.2octane

• Inchi： 1S/C10H14N2OS/c1-4-12-5-2-8(1)9(7-12)13-10-11-3-6-14-10/h3,6,8-9H,1-2,4-5,7H2
• InChI Key： UWTQOLOLPFXQGO-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C(OC1=NC=CS1)C2

Additional information on 3-(1,3-thiazol-2-yloxy)-1-azabicyclo2.2.2octane

Comprehensive Overview of 3-(1,3-thiazol-2-yloxy)-1-azabicyclo[2.2.2]octane (CAS No. 2199301-81-8)

The compound 3-(1,3-thiazol-2-yloxy)-1-azabicyclo[2.2.2]octane (CAS No. 2199301-81-8) is a structurally unique bicyclic amine derivative with a thiazole moiety. Its molecular framework combines the rigidity of the 1-azabicyclo[2.2.2]octane system with the heterocyclic versatility of 1,3-thiazole, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the thiazol-2-yloxy group enhances its potential as a bioactive scaffold, particularly in targeting enzymes or receptors associated with neurological and metabolic disorders.

Recent trends in drug discovery highlight the growing demand for nitrogen-containing heterocycles, and 3-(1,3-thiazol-2-yloxy)-1-azabicyclo[2.2.2]octane fits this niche perfectly. Researchers are exploring its applications in modulating G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. The compound’s azabicyclic core mimics natural alkaloids, which aligns with the industry’s shift toward bioinspired drug design. Questions like "How does thiazole functionalization improve drug bioavailability?" or "What are the synthetic routes for azabicyclo[2.2.2]octane derivatives?" frequently appear in academic forums, underscoring its relevance.

From a synthetic chemistry perspective, the preparation of CAS No. 2199301-81-8 involves multi-step protocols, including N-alkylation and heterocyclic coupling. Optimizing its yield and purity is critical, as impurities may affect downstream applications. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing this compound. Notably, its logP and hydrogen-bonding capacity suggest favorable blood-brain barrier permeability, a key consideration for CNS-targeted therapies.

In agrochemicals, the thiazole ring’s pesticidal properties have spurred investigations into 3-(1,3-thiazol-2-yloxy)-1-azabicyclo[2.2.2]octane as a potential green insecticide. With rising concerns over environmental sustainability, this compound’s biodegradability profile is under scrutiny. Searches like "thiazole-based agrochemicals 2024" or "azabicyclic compounds in crop protection" reflect market interest. Regulatory agencies emphasize low-toxicity alternatives, positioning this molecule as a candidate for next-generation crop solutions.

Despite its promise, challenges remain in scaling up production. Patent landscapes reveal competitive activity around azabicyclo[2.2.2]octane scaffolds, particularly in neurological drug candidates. Startups and academia are collaborating to explore catalytic asymmetric synthesis methods to reduce costs. The compound’s intellectual property status is another focal point, with queries like "Is CAS 2199301-81-8 patented?" trending in chemical databases.

In conclusion, 3-(1,3-thiazol-2-yloxy)-1-azabicyclo[2.2.2]octane represents a convergence of medicinal chemistry and material science innovation. Its dual applicability in human health and agriculture, coupled with its structural novelty, ensures sustained scientific attention. Future studies may focus on its structure-activity relationships (SAR) or formulation stability, addressing gaps highlighted in recent literature reviews.